molecular formula C12H14F2N2O B1528807 3-Amino-1-[(2,4-difluorophenyl)methyl]piperidin-2-one CAS No. 1404726-73-3

3-Amino-1-[(2,4-difluorophenyl)methyl]piperidin-2-one

Cat. No. B1528807
CAS RN: 1404726-73-3
M. Wt: 240.25 g/mol
InChI Key: OSFXPKWPVPCQSZ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

3-Amino-1-[(2,4-difluorophenyl)methyl]piperidin-2-one is a compound with the molecular weight of 226.23 . It is a powder at room temperature .


Molecular Structure Analysis

The IUPAC name for this compound is this compound . The InChI code is 1S/C11H12F2N2O/c12-7-3-4-10(8(13)6-7)15-5-1-2-9(14)11(15)16/h3-4,6,9H,1-2,5,14H2 .


Physical And Chemical Properties Analysis

This compound is a powder at room temperature .

Scientific Research Applications

Organometallic Chemistry and Donor-Acceptor Interactions

A study on tunable donor−acceptor interactions investigated a series of naphthalimides with ferrocenyl headgroups, exploring the correlation between internal charge separation, UV−vis and emission properties, and the influence of the organometallic redox couple. This research provides insights into the electronic properties of compounds with similar structural motifs to 3-Amino-1-[(2,4-difluorophenyl)methyl]piperidin-2-one, highlighting the importance of unsaturated spacers and headgroups in determining photophysical properties (McAdam et al., 2003).

Synthesis of Nitrogen Heterocycles

The synthesis of 3,5-dispirosubstituted piperidines via an environmentally benign, multicomponent cyclo-condensation reaction using iron(III) trifluroacetate in an aqueous micellar medium has been developed. This method highlights an efficient approach to synthesizing complex nitrogen-containing heterocycles, potentially including derivatives of this compound, and demonstrates their antibacterial activity (Lohar et al., 2016).

Antimicrobial Activity

Research into the synthesis of spiro-piperidin-4-ones through 1,3-dipolar cycloaddition has led to compounds with notable in vitro and in vivo activity against Mycobacterium tuberculosis, including multidrug-resistant strains. These findings suggest the potential of structurally related compounds, such as this compound, in the development of new antimicrobial agents (Kumar et al., 2008).

Chemical Synthesis and Catalysis

The combination of gold catalysis and Selectfluor for the synthesis of fluorinated nitrogen heterocycles demonstrates the versatility of catalytic systems in constructing nitrogen-containing rings, potentially applicable to the synthesis or functionalization of compounds like this compound. This research underscores the role of catalysis in the efficient synthesis of fluorinated heterocycles (Simonneau et al., 2011).

Safety and Hazards

The compound has been classified with the GHS07 pictogram . The hazard statements include H302, H315, H319, and H335 . Precautionary statements include P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P312, P330, P332+P313, P337+P313, P362, P403+P233, P405, and P501 .

properties

IUPAC Name

3-amino-1-[(2,4-difluorophenyl)methyl]piperidin-2-one
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C12H14F2N2O/c13-9-4-3-8(10(14)6-9)7-16-5-1-2-11(15)12(16)17/h3-4,6,11H,1-2,5,7,15H2
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

OSFXPKWPVPCQSZ-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1CC(C(=O)N(C1)CC2=C(C=C(C=C2)F)F)N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C12H14F2N2O
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

240.25 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
Reactant of Route 1
3-Amino-1-[(2,4-difluorophenyl)methyl]piperidin-2-one
Reactant of Route 2
Reactant of Route 2
3-Amino-1-[(2,4-difluorophenyl)methyl]piperidin-2-one
Reactant of Route 3
Reactant of Route 3
Reactant of Route 3
3-Amino-1-[(2,4-difluorophenyl)methyl]piperidin-2-one
Reactant of Route 4
Reactant of Route 4
3-Amino-1-[(2,4-difluorophenyl)methyl]piperidin-2-one
Reactant of Route 5
Reactant of Route 5
3-Amino-1-[(2,4-difluorophenyl)methyl]piperidin-2-one
Reactant of Route 6
Reactant of Route 6
3-Amino-1-[(2,4-difluorophenyl)methyl]piperidin-2-one

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.